Cas no 1781579-84-7 (3-Bromo-5-fluoro-2-isopropoxybenzaldehyde)

3-Bromo-5-fluoro-2-isopropoxybenzaldehyde is a halogenated aromatic aldehyde with a molecular formula of C₁₀H₁₀BrFO₂. This compound features a bromo and fluoro substitution pattern on the benzene ring, along with an isopropoxy group at the ortho position relative to the formyl functionality. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of both electron-withdrawing (bromo, fluoro) and electron-donating (isopropoxy) groups offers versatile reactivity for further functionalization. High purity and well-defined stereochemistry ensure consistent performance in coupling reactions, nucleophilic substitutions, and other transformations. Suitable for research and industrial applications requiring precise aromatic building blocks.
3-Bromo-5-fluoro-2-isopropoxybenzaldehyde structure
1781579-84-7 structure
Product Name:3-Bromo-5-fluoro-2-isopropoxybenzaldehyde
CAS No:1781579-84-7
MF:C10H10BrFO2
MW:261.087605953217
MDL:MFCD28396359
CID:4613665
PubChem ID:83901986
Update Time:2025-06-08

3-Bromo-5-fluoro-2-isopropoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-fluoro-2-isopropoxybenzaldehyde
    • 1781579-84-7
    • MDL： MFCD28396359
    • Inchi： 1S/C10H10BrFO2/c1-6(2)14-10-7(5-13)3-8(12)4-9(10)11/h3-6H,1-2H3
    • InChI Key： NMIPGFRJIABTEO-UHFFFAOYSA-N
    • SMILES： BrC1=CC(=CC(C=O)=C1OC(C)C)F

Computed Properties

  • Exact Mass: 259.98482g/mol
  • Monoisotopic Mass: 259.98482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26.3Ų

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3-Bromo-5-fluoro-2-isopropoxybenzaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:1781579-84-7)3-Bromo-5-fluoro-2-isopropoxybenzaldehyde
Order Number:A1218082
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:47
Price ($):544
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1781579-84-7)3-Bromo-5-fluoro-2-isopropoxybenzaldehyde
A1218082
Purity:99%
Quantity:1g
Price ($):544
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